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Compound of Interest |

Compound Name: Butyltin hydroxide oxide hydrate
CAS No.: 336879-56-2
Cat. No.: B1603626

A Mechanistic & Application Guide for Chemical
Synthesis and Catalysis
Part 1: Executive Summary

Butyltin hydroxide oxide hydrate (BuSnOOH:-xHz0) is not a simple monomeric acid but a
complex organometallic polymeric cluster. It serves as a high-temperature Lewis acid catalyst,
primarily driving esterification, transesterification, and polycondensation reactions. In
pharmaceutical contexts, it is a critical "molecular scaffold" reagent used to synthesize 1,3,2-
oxathiastannolanes—key intermediates in the production of nucleoside analogues and sulfur-
containing heterocycles.

This guide dissects its supramolecular structure, catalytic mechanism, and validated
experimental protocols, ensuring reproducible and safe utilization in drug development
workflows.

Part 2: Chemical Identity & Structural Architecture
The "Ladder" and "Cage" Paradigm

Unlike simple carboxylic acids, butylstannonic acid does not exist as discrete Bu-Sn(=0)-OH
molecules. In the solid state and non-coordinating solvents, it forms an amorphous polymeric
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network. Upon hydration or in the presence of specific counter-ions, it self-assembles into
defined cationic clusters.

The most chemically significant species is the dodecametric cage cluster:
[(BuSn)12014(OH)s]?*.

» Coordination Geometry: Each Tin (Sn) atom is 5- or 6-coordinate, bridged by oxygen atoms (
-O) and hydroxyl groups (
-OH).

 Stability: This cage is kinetically stable and responsible for the compound's high thermal
resistance (>300°C) and catalytic longevity.

Visualization: The Dodecametric Cage Cluster

The following diagram represents the connectivity logic of the Sniz core, illustrating how the
butyltin units are bridged by oxides and hydroxides to form the catalytic active surface.

Part 3: Physicochemical Properties
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Property Value | Description Experimental Implication
) High surface area facilitates
Appearance White, amorphous powder )
heterogeneous catalysis.
] Critical for calculating molar
Tin Content ~56-57% (wt) ) )
loading (typically 0.1 mol%).
Functions as a heterogeneous
- Insoluble in water, alcohols, catalyst in most organic
Solubility

ketones.

solvents; easily removed by
filtration.

Reactive Solubility

Soluble in strong acids/bases

& hot carboxylic acids.

Becomes homogeneous
during high-temp esterification
(the "clear melt" point), then

precipitates upon cooling.

Thermal Stability

Stable up to >300°C

Suitable for high-temperature

melt polymerizations.

Hygroscopicity

Mildly hygroscopic

Store in desiccated conditions
to prevent hydrolysis of active

sites.

Part 4: Mechanism of Action (Catalysis)
The Lewis Acid Cycle

In esterification, BUSNOOH acts as a Lewis acid. The mechanism is distinct from proton

catalysis (Brgnsted acid).

o Activation: The Sn center coordinates with the carbonyl oxygen of the carboxylic acid,

increasing its electrophilicity.

e Ligand Exchange: The hydroxyl group on the tin exchanges with the carboxylic acid to form a

tin-carboxylate intermediate.

» Nucleophilic Attack: The alcohol attacks the activated carbonyl.[1]
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« Elimination: Water is eliminated, and the ester is released, regenerating the tin oxide
species.

Visualization: Catalytic Cycle (Esterification)
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Figure 2: Lewis Acid Catalytic Cycle of BuSnOOH in Esterification

Click to download full resolution via product page

Part 5: Applications in Drug Development
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While organotins are generally toxic, BuSnOOH is a vital reagent in the synthesis of
pharmaceutical intermediates.

Synthesis of 1,3,2-Oxathiastannolanes

This is the primary pharmaceutical application. BuSnOOH reacts with mercaptoalcohols (e.g.,
2-mercaptoethanol) to form 5-membered heterocyclic rings containing Sn, S, and O.

» Utility: These stannolanes are regioselective alkylating agents and protecting groups for
nucleosides.

e Reaction:

Polymer Conjugates

Used to synthesize Polyethylene Oxide (PEO) lonomers. These polymers are investigated for
drug delivery systems where ionic interactions control the release rate of cationic drugs.

Part 6: Validated Experimental Protocol
Protocol: High-Efficiency Esterification (Self-Validating
System)

Objective: Synthesize a pharmaceutical ester intermediate with >98% conversion.

Reagents:

Carboxylic Acid Substrate (1.0 equiv)

Alcohol Substrate (1.1 - 1.5 equiv)

Catalyst: Butyltin hydroxide oxide hydrate (0.1 mol% / ~0.2 wt%)

Solvent: Xylene or Toluene (for azeotropic water removal)

Workflow:

e Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, temperature probe, and
a Dean-Stark trap topped with a reflux condenser.
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e Loading: Charge the acid, alcohol, and solvent.
o Catalyst Addition: Add BuSnOOH powder. Note: The mixture will be heterogeneous (cloudy).
o Reaction (The "Clear Melt" Checkpoint):

o Heat to reflux (solvent boiling point).

o Checkpoint 1: As the temperature rises (>100°C), the white powder should dissolve,
reacting with the acid to form the active homogeneous species. If the solution remains
cloudy after 1 hour of reflux, check water content or catalyst quality.

e Monitoring: Monitor water collection in the Dean-Stark trap.

o Checkpoint 2: Theoretical water yield calculation is mandatory. Stop reaction only when
water evolution ceases and matches theoretical calc.

o Workup:

(¢]

Cool the reaction. The organotin species may precipitate or remain soluble depending on
the ester.

(¢]

Hydrolysis Step: Add dilute aqueous HCI or NaOH (depending on product stability) to
hydrolyze the tin complex back to insoluble oxide/hydroxide.

o

Filtration: Filter the solids (regenerated tin oxide) through Celite.

Purification: Proceed with standard extraction/crystallization.

[¢]

Part 7: Safety & Handling (E-E-A-T)

Hazard Class: Organotin Compound (Toxic). Signal Word: DANGER.
o Toxicity:

o Acute: Toxic if swallowed (LD50 oral rat > 2000 mg/kg, but highly dependent on
speciation).
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o Chronic: Potential immunotoxin. Avoid long-term exposure.
e Handling:

o PPE: Nitrile gloves (double gloving recommended), safety goggles, and N95/P100
respirator if handling powder.

o Engineering Controls: Always weigh and handle inside a fume hood.
» Disposal:
o Do not dispose of down the drain. Organotins are highly toxic to aquatic life.
o Collect all waste (solid and liquid) in a dedicated "Heavy Metal / Organotin” waste stream.

o Decontamination: Glassware should be rinsed with base (1M NaOH) then acid (1M HCI) to
remove residual tin traces before standard washing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603626#butyltin-hydroxide-oxide-hydrate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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